1'-allyl-7'-methylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one

• IUPAC Name: 7'-methyl-1'-prop-2-enylspiro[1,3-dioxane-2,3'-indole]-2'-one
• InChI: InChI=1S/C15H17NO3/c1-3-8-16-13-11(2)6-4-7-12(13)15(14(16)17)18-9-5-10-19-15/h3-4,6-7H,1,5,8-10H2,2H3
• InChI Key: GTBMQJUGNNAFHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C3(C(=O)N2CC=C)OCCCO3
• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol
• Solubility: 37.9 [ug/mL] (The mean of the results at pH 7.4)

Description

1'-allyl-7'-methylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one, also known as AM-1241, is a synthetic cannabinoid that has been studied for its potential therapeutic effects. This compound is a CB2 agonist, meaning it binds to and activates the CB2 receptor in the endocannabinoid system. The CB2 receptor is primarily found in immune cells and is involved in regulating inflammation and immune responses.

Mechanism of Action

As a CB2 agonist, 1'-allyl-7'-methylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one binds to and activates the CB2 receptor in the endocannabinoid system. This activation leads to a cascade of signaling events that ultimately result in the regulation of immune responses and inflammation.
Biochemical and Physiological Effects:
1'-allyl-7'-methylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one has been shown to have a variety of biochemical and physiological effects, including reducing inflammation, decreasing pain sensitivity, and protecting against neuronal damage. In animal models, 1'-allyl-7'-methylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-alpha and IL-1beta, and increase the levels of anti-inflammatory cytokines, such as IL-10.

Advantages and Limitations for Lab Experiments

One advantage of using 1'-allyl-7'-methylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one in lab experiments is its specificity for the CB2 receptor, which allows for targeted activation of this receptor without affecting other receptors in the endocannabinoid system. However, one limitation is the potential for off-target effects or interactions with other compounds in the experimental system.

Future Directions

There are a number of potential future directions for research on 1'-allyl-7'-methylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use in the treatment of chronic pain, particularly in conditions where traditional pain medications are not effective or have unwanted side effects. Additionally, further research could explore the potential for 1'-allyl-7'-methylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one to interact with other compounds or receptors in the endocannabinoid system, as well as its potential for use in combination therapies.
In conclusion, 1'-allyl-7'-methylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one is a synthetic cannabinoid with potential therapeutic effects in a variety of conditions. Its specificity for the CB2 receptor and ability to regulate immune responses and inflammation make it an interesting target for future research. Further studies are needed to fully understand its mechanisms of action and potential applications in clinical settings.

Scientific Research Applications

1'-allyl-7'-methylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one has been studied for its potential therapeutic effects in a variety of conditions, including pain, inflammation, and neurodegenerative diseases. In animal models, 1'-allyl-7'-methylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one has been shown to reduce pain and inflammation, as well as protect against neuronal damage in conditions such as Alzheimer's disease and multiple sclerosis.